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Abstract
This technical guide provides a detailed overview of the core physicochemical properties of 2-
Fluorobenzonitrile (2-FBN), a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials.[1][2][3][4] This document consolidates essential data

on its physical and spectral characteristics, supported by generalized experimental protocols

for their determination. The information is presented to aid researchers, scientists, and drug

development professionals in the effective utilization and characterization of this versatile

compound.

Introduction
2-Fluorobenzonitrile, with the CAS number 394-47-8, is an aromatic organic compound

consisting of a benzene ring substituted with a fluorine atom and a nitrile group at adjacent

positions.[2][5] This unique substitution pattern imparts specific reactivity and physical

properties that make it a valuable building block in organic synthesis.[1][6] Its applications

range from the development of novel anti-inflammatory and anti-cancer agents to the

production of high-performance liquid crystals and polymers.[1] A thorough understanding of its

physicochemical properties is therefore critical for its handling, reaction optimization, and

quality control.
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Physicochemical Properties
The physicochemical properties of 2-Fluorobenzonitrile are summarized in the tables below.

These values have been compiled from various reputable chemical suppliers and databases.

Table 1: General and Physical Properties of 2-
Fluorobenzonitrile

Property Value Source(s)

Molecular Formula C₇H₄FN [1][2][5][7]

Molecular Weight 121.11 g/mol [1][2][5]

Appearance
Colorless to light

yellow/brownish clear liquid
[1][3][7]

Melting Point -13.7 °C [3][8]

Boiling Point
188 °C at 750 mmHg90 °C at

21 mmHg103 °C at 35 mmHg
[9][3][8][9][1][7]

Density
1.116 g/mL at 25 °C1.138

g/mL1.1360 to 1.1460 g/mL
[2][3][8][9][10][1]

Refractive Index (n20/D) 1.5051.5071.51 [2][3][8][9][10][1]

Flash Point 74 °C (165.2 °F) - closed cup [7][9]

Solubility
Insoluble in water; Soluble in

Chloroform
[3][8]

Table 2: Spectral Data Summary for 2-Fluorobenzonitrile
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Spectroscopic Technique
Key Features and
Observations

Source(s)

¹H NMR

Spectra available in CDCl₃ and

CCl₄. Chemical shifts are

reported for the aromatic

protons.

[11][12][13]

¹³C NMR

Spectral data is available for

the characterization of the

carbon skeleton.

[5][14]

Infrared (IR) Spectroscopy

Characteristic absorption of the

C≡N group is a key feature.

Spectra are available as neat,

in capillary cell, and via ATR.

[5][15][16][17]

Mass Spectrometry (MS)

GC-MS data confirms a

molecular weight of 121.11

g/mol .

[5][18][19][20]

UV-Vis Spectroscopy

Adiabatic ionization energy

determined to be 78650 ± 5

cm⁻¹

[21]

Experimental Protocols for Property Determination
The following sections outline generalized methodologies for the determination of the key

physicochemical properties of 2-Fluorobenzonitrile. These protocols are based on standard

laboratory techniques for the characterization of liquid organic compounds.

Determination of Boiling Point
The boiling point of 2-Fluorobenzonitrile can be determined at atmospheric or reduced

pressure using standard distillation apparatus.

Apparatus: A round-bottom flask, a distillation head with a thermometer, a condenser, and a

receiving flask. For reduced pressure, a vacuum pump and a manometer are required.
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Procedure:

Place a small volume of 2-Fluorobenzonitrile and a boiling chip into the round-bottom

flask.

Assemble the distillation apparatus.

If performing a vacuum distillation, connect the apparatus to a vacuum pump and reduce

the pressure to the desired level.

Heat the flask gently.

Record the temperature at which the liquid is actively boiling and the vapor is condensing

on the thermometer bulb. This temperature is the boiling point at the recorded pressure.

Determination of Density
The density of liquid 2-Fluorobenzonitrile can be determined using a pycnometer or a digital

density meter.

Apparatus: A pycnometer of a known volume, an analytical balance, and a temperature-

controlled water bath.

Procedure (using a pycnometer):

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with distilled water and place it in a water bath at a specific

temperature (e.g., 25 °C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the outside of the pycnometer, and

weigh it.

Empty and dry the pycnometer, then fill it with 2-Fluorobenzonitrile.

Repeat the thermal equilibration and weighing process.
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Calculate the density using the formula: Density = (mass of substance) / (volume of

pycnometer).

Determination of Refractive Index
The refractive index is a measure of how light propagates through the substance and is a

useful indicator of purity.

Apparatus: An Abbe refractometer with a temperature-controlled prism.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism is clean and at the desired temperature (e.g., 20 °C).

Apply a few drops of 2-Fluorobenzonitrile to the surface of the prism.

Close the prism and allow the sample to reach thermal equilibrium.

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.

Read the refractive index from the scale.

Spectroscopic Analysis
Standard spectroscopic techniques are employed to confirm the structure and purity of 2-
Fluorobenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a high-resolution NMR spectrometer. A small amount of the sample is dissolved in a

deuterated solvent (e.g., CDCl₃) containing a reference standard like tetramethylsilane

(TMS).

Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared

(FTIR) spectrometer. For a liquid sample like 2-Fluorobenzonitrile, this can be done by
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placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) or by using an

Attenuated Total Reflectance (ATR) accessory.

Mass Spectrometry (MS): Mass spectra are typically acquired using a mass spectrometer

coupled with a gas chromatograph (GC-MS) for separation and identification. This provides

information about the molecular weight and fragmentation pattern of the molecule.

Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a new batch of 2-Fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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